Cas no 645418-37-7 (1-Decanaminium, N-decyl-N,N-dimethyl-, phosphate (3:1))

• Product Name: 1-Decanaminium, N-decyl-N,N-dimethyl-, phosphate (3:1)
• CAS No: 645418-37-7
• MF: C₆₆H₁₄₄N₃O₄P
• MW: 1074.84104251862
• CID: 422788
• PubChem ID: 11715043
• Update Time: 2025-04-19

1-Decanaminium, N-decyl-N,N-dimethyl-, phosphate (3:1) Chemical and Physical Properties

Names and Identifiers

• 1-Decanaminium, N-decyl-N,N-dimethyl-, phosphate (3:1)
• didecyl(dimethyl)azanium,phosphate
• DTXSID70471006
• 645418-37-7

• Inchi： 1S/3C22H48N.H3O4P/c3*1-5-7-9-11-13-15-17-19-21-23(3,4)22-20-18-16-14-12-10-8-6-2;1-5(2,3)4/h3*5-22H2,1-4H3;(H3,1,2,3,4)/q3*+1;/p-3
• InChI Key： GLXDPFACSXTVJC-UHFFFAOYSA-K
• SMILES： P(=O)([O-])([O-])[O-].[N+](C)(C)(CCCCCCCCCC)CCCCCCCCCC.[N+](C)(C)(CCCCCCCCCC)CCCCCCCCCC.[N+](C)(C)(CCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 1074.09022
• Monoisotopic Mass: 1074.08944708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 74
• Rotatable Bond Count: 54
• Complexity: 237
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.25